Cas no 100566-23-2 (3,7,11,15-Tetramethyl-1-hexadecanol 4-Methylbenzenesulfonate)

• Product Name: 3,7,11,15-Tetramethyl-1-hexadecanol 4-Methylbenzenesulfonate
• CAS No: 100566-23-2
• MF: C₂₇H₄₈O₃S
• MW: 452.733227729797
• CID: 1125886
• PubChem ID: 20186185
• Update Time: 2025-04-20

3,7,11,15-Tetramethyl-1-hexadecanol 4-Methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol, 3,7,11,15-tetramethyl-, 4-methylbenzenesulfonate
• dihydrophytyl tosylate
• phytanyl tosylate
• SCFXKCQMEYPYCV-UHFFFAOYSA-N
• 100566-23-2
• SCHEMBL10725680
• 3,7,11,15-Tetramethyl-1-hexadecanol 4-Methylbenzenesulfonate

• Inchi： 1S/C27H48O3S/c1-22(2)10-7-11-23(3)12-8-13-24(4)14-9-15-25(5)20-21-30-31(28,29)27-18-16-26(6)17-19-27/h16-19,22-25H,7-15,20-21H2,1-6H3
• InChI Key： SCFXKCQMEYPYCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(C)CCCC(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 452.33241656g/mol
• Monoisotopic Mass: 452.33241656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids